Cas no 251649-67-9 (2-Bromo-5-(bromomethyl)furan)

• Product Name: 2-Bromo-5-(bromomethyl)furan
• CAS No: 251649-67-9
• MF: C₅H₄Br₂O
• MW: 239.892660140991
• CID: 1091282
• PubChem ID: 21051480
• Update Time: 2025-11-02

2-Bromo-5-(bromomethyl)furan Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-(bromomethyl)furan
• DB-098568
• BKA64967
• AS-36673
• SCHEMBL2307497
• AKOS012019548
• MFCD16860578
• EN300-139605
• 251649-67-9

• Inchi： 1S/C5H4Br2O/c6-3-4-1-2-5(7)8-4/h1-2H,3H2
• InChI Key： UMVPLLFFXMZXPF-UHFFFAOYSA-N
• SMILES： BrCC1=CC=C(O1)Br

Computed Properties

• Exact Mass: 239.86084g/mol
• Monoisotopic Mass: 237.86289g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 13.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 2-Bromo-5-(bromomethyl)furan

Comprehensive Overview of 2-Bromo-5-(bromomethyl)furan (CAS No. 251649-67-9): Properties, Applications, and Industry Insights

2-Bromo-5-(bromomethyl)furan (CAS No. 251649-67-9) is a halogenated furan derivative that has garnered significant attention in organic synthesis and material science. This compound, characterized by its brominated furan ring, serves as a versatile intermediate in the pharmaceutical, agrochemical, and specialty chemical industries. Its unique molecular structure, featuring reactive bromine substituents, enables diverse functionalization pathways, making it invaluable for constructing complex heterocyclic frameworks.

In recent years, the demand for halogenated furan derivatives like 2-Bromo-5-(bromomethyl)furan has surged due to their role in developing bioactive molecules and advanced materials. Researchers and industry professionals frequently search for terms such as "synthesis of brominated furans", "applications of furan derivatives", and "CAS 251649-67-9 suppliers", reflecting its commercial and academic relevance. This article delves into the compound's properties, synthetic routes, and emerging applications while addressing common queries in the field.

The physicochemical properties of 2-Bromo-5-(bromomethyl)furan include a molecular weight of 239.89 g/mol and a distinct furan ring backbone. Its high reactivity at the bromine sites facilitates nucleophilic substitutions, cross-coupling reactions, and cyclization processes. These traits align with the growing interest in sustainable chemistry, as halogenated intermediates often reduce reaction steps and improve yields in green synthesis protocols.

From an industrial perspective, 2-Bromo-5-(bromomethyl)furan is pivotal in synthesizing pharmaceutical intermediates, such as antiviral and antifungal agents. Searches like "furan-based drug discovery" and "bromomethyl furan in medicinal chemistry" highlight its prominence in drug development. Additionally, its application in organic electronics and polymer science answers the rising demand for conductive polymers and light-emitting materials.

Quality control and handling of CAS 251649-67-9 require adherence to standardized protocols, given its sensitivity to light and moisture. FAQs such as "stability of brominated furans" and "storage conditions for 2-Bromo-5-(bromomethyl)furan" are addressed through rigorous analytical methods like HPLC and NMR, ensuring consistency for end-users.

In conclusion, 2-Bromo-5-(bromomethyl)furan exemplifies the intersection of innovation and practicality in modern chemistry. Its adaptability to green synthesis trends and high-value applications positions it as a critical asset for researchers and manufacturers alike. By integrating SEO-focused keywords like "bromomethyl furan uses" and "CAS 251649-67-9 technical data", this overview aims to bridge information gaps while fostering informed decision-making in the chemical industry.